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Compound of Interest

Compound Name: 1-Pentadecanol, 2-undecyl-

Cat. No.: B15438225

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecanol, 2-undecyl-, a C26 long-chain branched alcohol, belongs to the class of
Guerbet alcohols. These alcohols are characterized by their unique B-branched structure,
which imparts desirable physicochemical properties compared to their linear isomers. This
technical guide provides a comprehensive overview of 1-Pentadecanol, 2-undecyl-, focusing
on its synthesis, properties, and potential applications, particularly within the pharmaceutical
and drug development sectors. Due to the limited availability of specific experimental data for
this exact molecule, this guide supplements information with data from closely related Guerbet
alcohols and general principles applicable to this class of compounds.

Chemical Identity and Physical Properties

1-Pentadecanol, 2-undecyl- is a saturated primary alcohol with a total of 26 carbon atoms. Its
branched nature significantly influences its physical properties, generally leading to a lower
melting point and higher boiling point compared to a linear C26 alcohol.

Table 1. Chemical Identification of 1-Pentadecanol, 2-undecyl-
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Identifier Value

IUPAC Name 2-undecylpentadecan-1-ol
CAS Number 79864-02-1

Molecular Formula C26Hs40

Molecular Weight 382.7 g/mol [1]

Table 2: Computed Physicochemical Properties of 1-Pentadecanol, 2-undecyl-

Property Value Source
XLogP3 12.4 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 23 PubChem[1]
Exact Mass 382.417466 g/mol PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]
Heavy Atom Count 27 PubChem[1]

Note: The data in Table 2 are computationally predicted and have not been experimentally
verified in publicly available literature.

For illustrative purposes, the experimental properties of a closely related and commercially
available C28 Guerbet alcohol, 2-dodecyl-1-hexadecanol (CAS No. 72388-18-2), are presented
below. These values can provide an estimate of the expected properties for 1-Pentadecanol,
2-undecyl-.

Table 3: Experimental Physical Properties of 2-dodecyl-1-hexadecanol (C28 Guerbet Alcohol)
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Property Value
Molecular Weight 410.76 g/mol [2]
Appearance Neat (liquid at room temperature)[2]

Synthesis: The Guerbet Reaction

1-Pentadecanol, 2-undecyl- is synthesized via the Guerbet reaction, a self-condensation of a
primary alcohol at high temperatures in the presence of a catalyst.[2][3] The overall reaction
involves the dimerization of a C13 alcohol (tridecanol) to form the C26 branched alcohol.

Experimental Protocol: General Guerbet Reaction

While a specific protocol for 1-Pentadecanol, 2-undecyl- is not detailed in the available
literature, a general procedure for the synthesis of Guerbet alcohols is as follows:

Materials:

Starting alcohol (e.g., tridecanol)

Base catalyst (e.g., potassium hydroxide)

Hydrogenation catalyst (e.g., Raney nickel or a palladium compound)[4]

Inert solvent (optional)

Nitrogen gas supply
Procedure:

e The starting alcohol and the base catalyst are charged into a high-pressure reactor equipped
with a stirrer and a condenser for water removal.

e The hydrogenation catalyst is added to the mixture.

e The reactor is purged with nitrogen to create an inert atmosphere.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://cymitquimica.com/products/TR-D494670/2-dodecyl-1-hexadecanol/
https://cymitquimica.com/products/TR-D494670/2-dodecyl-1-hexadecanol/
https://www.benchchem.com/product/b15438225?utm_src=pdf-body
https://cymitquimica.com/products/TR-D494670/2-dodecyl-1-hexadecanol/
https://www.aocs.org/resource/guerbet-compounds/
https://www.benchchem.com/product/b15438225?utm_src=pdf-body
https://patents.google.com/patent/US9605198B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The mixture is heated to a high temperature, typically in the range of 180-300°C, under

pressure.[2][4]

o Water, a byproduct of the reaction, is continuously removed to drive the equilibrium towards

the product.

e The reaction progress is monitored by techniques such as gas chromatography (GC) to

determine the conversion of the starting alcohol.

e Upon completion, the reaction mixture is cooled, and the catalyst is removed by filtration.

e The product is then purified, typically by vacuum distillation, to remove unreacted starting

material and any byproducts.
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Guerbet Reaction Experimental Workflow

The mechanism of the Guerbet reaction is a multi-step process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Pentadecanol, 2-undecyl-: A Technical Guide to a
Long-Chain Branched Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438225#1-pentadecanol-2-undecyl-as-a-long-
chain-branched-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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